Public acceptance is the prerequisite for the siting of waste disposal facilities. The primary aim of the present study is to empirically examines the impact of perceived social justice on public attitudes toward waste disposal facilities in China. Taking advantage of data from a nationally representative questionnaire survey, the estimation results of ordinary least squares methods show that people with high levels of perceived social justice are more accepting of the presence of waste disposal facilities nearby. The finding is robust to employing an instrumental variable approach to account for the potential endogeneity issue of perceived social justice and to alternative measures of perceived social justice and the outcome of interest. The positive effect of perceived social justice is present only in the subsample of people who belonged to environmentalist groups or who described themselves as having no religious affiliation. Additionally, channel analysis indicates that political trust in local government and perceived government competence in addressing environmental pollution issues are plausible mechanisms through which perceived social justice operates. Our results provide new insights for understanding public acceptance toward waste disposal facilities from a more generic concept of social justice rather than a specific perceived justice during decision-making processes.

Nature-based solutions (NbS) can synergistically improve human well-being and biodiversity in urban areas by enhancing ecosystem functions and services. Scaling out NbS, understood as the widespread application of NbS in multiple contexts, is an important policy ambition to increase the number of people and regions benefiting from NbS. However, designing scaling-out strategies requires considering critical aspects of the nexus between NbS and ecosystem services (ES) supply to yield large-scale benefits effectively. The aim of the study is twofold: (i) to simulate the stepwise implementation of multiple NbS and (ii) to quantify their cumulative impacts on ES supply and beneficiaries. The NbS implementation was guided by a method that prioritizes different NbS types in multiple sites, by combining spatial information on ES demand and land suitability with a qualitative description of ES supply by NbS type. The cumulative impacts were computed stepwise using GIS modeling. The study was conducted in Las Palmas de Gran Canaria (Spain), focusing on five types of NbS (urban forests, urban parks, community gardens, infiltration ponds), and five ES (runoff mitigation, stormwater treatment, soil erosion control, recreation, and food supply). Overall, 179 NbS were simulated in 130 sites distributed in the city. The findings showed an improvement in all services, albeit significant increments occurred only for certain services. We observed a non-linear relationship between NbS and impacts, including constant, positive, and negative trends. We discussed several factors that were determinants of impacts, providing insights on how to design scaling-out strategies from the biophysical perspective. Moreover, we reflected on the role of multifunctionality, social preferences, and economic feasibility as prioritization criteria for NbS. Finally, we addressed the implementation of NbS scaling-out strategies from a broader perspective, deepening governance, economic and planning challenges, and potential actions for the case study.

Since the 60s, several multidisciplinary studies have been carried out worldwide to investigate the perception of landscape modification and define appropriate methodologies of Visual Impact Assessment (VIA). The criteria typically applied to evaluate the visual impact due to landscape alteration can be categorized into two classes: direct and indirect approaches (i.e. respectively perception test and numerical quantification of landscape modification). Both the approaches intend to overcome the limit of the judgment subjectivity in the evaluation process and its dependence on the observer's specific characteristics. As a matter of fact, the effect of landscape modification needs to be objectively estimated when the VIA procedures are mandated by regulatory policies and accurate evaluation techniques are required to support decision-making. The Lvi indicator (Level of visual impact) has been formerly proposed as a tool to enable the objective quantification of the visual impact magnitude produced by extensive surface excavation (i.e. mines and quarries). This article discusses the integration of the Lvi indicator into a comprehensive Landscape Assessment Model (LAM), which includes the three succeeding steps of the visual impact assessment procedure: 1. the identification of the Key Observation Points (KOPs) (i.e. intervisibility analysis), 2. the quantification of the visual impact magnitude from the selected KOPs (i.e. visual impact estimation), 3. the comparison with predefined levels of acceptable landscape modification (i.e. visual impact evaluation). The proposed assessment procedure has been applied to a quarry of inert materials located in Sardinia (Italy) to highlight and discuss the practical implications of the proposed procedure and its inherent limitations.

Spatial equity embeddedness in fragmented open space has long been neglected but is now becoming a pivotal topic in sustainable urban development. It is unclear whether open space fragmentation has widened existing spatial inequalities. Thus, this study proposes an integrated methodological framework of open space fragmentation and its associated spatial equity issue in towns at different stages of urbanisation development. Hong Kong's built–up area could provide a typical case to unveil this topic due to the high shortage of open space, continued urbanisation, high immigrant rate, large wealth gap and aging population. The characteristics of open space fragmentation forms in old and new towns are elaborated through landscape pattern analysis and principal components analysis. Spatial horizontal equity and spatial vertical equity based on demographic characteristics and social economic status are portrayed by means of the Theil index and spatial matching. The findings indicate that the heterogeneity of open space fragmentation is evidenced by the uneven distribution of residents' environments in the old and new towns. Statistics reveal that in addition to shape fragmentation, the mean values of use fragmentation, internal fragmentation, extensive fragmentation and location fragmentation in old towns are all larger than those in new towns. Additionally, internal fragmentation overall is embedded in more spatial horizontal inequalities, and there is a higher level of spatial horizontal inequality in old towns than in new towns. Vulnerable groups that rely more on open spaces, including children, the elder, low education groups, immigrant groups and unemployed groups, suffer more from spatial vertical inequalities in old towns than in new towns. The knowledge gained from this research could provide a valuable reference for open space planning at home and abroad.

Under the public land regime, China's urban sprawl is primarily influenced by local governments' land finance incentives, compared with market-oriented forces dominant in Western countries. The study used baseline, geospatial, and nonlinear regressions to quantify land finance's temporal, spatial, and scaling effects on urban sprawl at a national scale. Baseline regressions showed that the effects of land finance on urban sprawl varied over time, initially strengthening and then gradually weakening, reflecting decreasing importance of land finance. Geospatial regressions indicated that the effects of land finance on urban sprawl increased from eastern to western cities, reflecting spatial diffusion from developed coast to developing inland. Furthermore, nonlinear regressions revealed that land finance exerted complex effects on urban sprawl, with high-ranking cities' reduction in land-driven development but low-ranking cities' reliance on land-based sprawl. These results highlighted the importance of transiting overreliance on land finance to curb urban sprawl.

Digitalization has become an engine driving industrial transformation and social change; however, the impact on carbon emissions during digital transformation remains poorly understood. We used the Tencent Digitalization Index based on big data to explore the effects of digital development on carbon emissions in China's 281 cities. The results show that the impact of digitization on carbon emissions follows an inverted U-curve in China, supported by a series of robustness tests. Considering city geographical location and resource endowment, this non-linear effect of digitalization on carbon emissions is more significant in eastern and non-resource-based cities. The inverted U-shaped impact of digitalization in central and western cities is not significant and resource-based cities have not yet reached the carbon reduction inflection point. Spatial spillover analysis indicates that digitalization will reduce carbon emissions of neighboring cities in the mature digital period. Digitalization also affects carbon emissions by promoting industrial structure upgrading and economic development. Understanding the relationship between digitalization and carbon emissions is a key ingredient for urban sustainable transformation, representing crucial knowledge for building climate-resilient cities and for policy-making.

China is ambitious to develop renewable energy for the commitment of carbon neutralization in 2060. Hydropower has been regarded as one important solution to mitigate greenhouse gas (GHG) emissions by replacing fossil fuels, while the related ecological impacts hinder its sustainable development. This study proposes a framework to integrate life cycle analysis and ecosystem service assessment by evaluating 43 case hydropower plants (HPs) in China. Combining with the super slacks-based measurement model, the ecological efficiency of HPs is evaluated to provide optimizing pathways. The results show most environmental impacts of the whole HP life cycle are from the preparation and construction stages of HPs. The ecosystem service losses (ESLs) are mainly from the losses of biodiversity and water supply. The first cascade HP generally has a smaller ecological efficiency than downstream HPs. Furthermore, the current pricing structure of the studied HPs does not adequately account for the associated ESLs. It suggests that consumers in transmission destinations should bear a higher cost to address the ecological impacts of HP operations. Consequently, there is a need to revise the pricing mechanisms to reflect and internalize the ecological costs more accurately. Finally, based on the results, policy implications for achieving “co-benefit” of hydropower development and ecosystem protection were raised: (a) conducting the comprehensive and systematic evaluation of HPs including LCA and ESL assessment before HP planning; (b) ensuring the connectivity of natural flow and the preservation of fish areas; (c) revising the pricing mechanisms of hydropower based on the fair price.

In basins that lie across multiple administrative boundaries, for instance in international river basins like the Nile, water tends to be contested especially during times of scarcity. Riparian countries sharing a transboundary river basin may emphasize the multi-dimensionality of their water demands to obtain access to a greater portion of the available shared water. As a result, the frequency and intensity of water conflicts may increase, hindering the sustainable development of riparian countries and threatening the security and stability of the whole region. Therefore, designing a fair, reasonable, and adaptive allocation scheme is of paramount importance to ensure the integrity of livelihoods and ecosystem health. This paper analyzed the general features of transboundary river basins and built an allocation mechanism combining Bankruptcy Theory with Bargaining and Concession games. A Bankruptcy-Concession-Bargaining Game Model (BCBGM) was constructed to ensure multi-agent participation, multi-stage negotiation, and optimal allocation. Considering the different water demand preferences and linked satisfaction functions, the framework yielded an optimal solution by making concessions on the water claims of riparian countries. As a case study, the proposed model was applied to allocate the limited water resources of the Euphrates-Tigris River. To further measure the stability of model allocation results, a model was built to evaluate the stability of water allocation. The results show that the stability of the allocation output from the proposed allocation framework was relatively high compared to those obtained from classical allocation rules, such as Proportion, Adjusted Proportion, Constrained Equal Loss, and Constrained Equal Award. The model's results satisfied the Pareto efficiency, individual rationality, and maximized group utility. Therefore, for the most part, the allocation outputs of the proposed scheme were generally self-enforceable and sustainable.

Urban resilience refers to the ability of a city or region to adapt to changes and risks. However, the comprehensive impacts and mechanisms of adaptation and responses to climate change have not been sufficiently examined. Using the measured level of resilience of the Tibetan Plateau (TP) region from 1991 to 2020, the comprehensive static and dynamic effects of temperature and precipitation on urban resilience and the mechanisms thereof are discussed. The results are as follows: (1) The level of general urban resilience on the TP is rising in a fluctuating manner, and the regional differences are gradually increasing. (2) Temperature and precipitation factors play a significant role in increasing the level of resilience on the TP, and the degree of promotion shows regional heterogeneity. (3) Ecological resilience on the TP is most affected by temperature. Economic resilience is most affected by precipitation.

Environmental impact mitigation is a challenge for the agri-food system, and companies are continuously asked to be as environmentally friendly as possible. Solutions provided by policies tried to simplify Life Cycle Assessment procedures via schemes and guidelines. At the same time, simplified tools and calculators invaded this production chain proposing a simpler and faster approach to environmental sustainability evaluation.This review aims at studying the field of simplified environmental impact tools (SimpEI tools) used in the agri-food chain and examines and categorizes the currently available solutions to support stakeholders in the choice of the most appropriate tool according to different qualitative aspects. The review proposes a critical, multivariate and systematic analysis of the SimpEI tools found, investigating collectively rather than individually and discussing. In addition, a critical analysis of the tools' current state and a prediction of their future were provided.To reach the goal a hybrid search, i.e. systematic review of scientific literature and commercial web research, was performed identifying 79 SimpEI tools.Hence, quality parameters and relative classes were defined and used as input for multivariate analysis (Principal Component Analysis, PCA) to explore the correlation between tools and intended users.The review findings highlighted a clear separation between the simpler tools characterized by high usability, low data input requirements, and accessibility, and more complex ones described by transparency and results presentation. Finally, strengths and weaknesses of the currently available SimpEI tools in the agri-food system and a discussion on the new frontiers in the development of SimpEI tools were proposed.The development of new SimpEI tools should begin with a shared and unambiguous vision of sustainability, with an effort to understand user needs and a continuous communication process to improve methodological choices and better integrate the needs of the end user into the tool. This would entail creating streamlined, but TaylorMade environmental impact tools.